Cas no 54567-09-8 (2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile)

2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile structure
54567-09-8 structure
Product name:2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile
CAS No:54567-09-8
MF:C17H17N5O4
MW:355.347983121872
CID:1589898
PubChem ID:3016893

2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[(E)-{4-[bis(2-hydroxyethyl)amino]phenyl}diazenyl]-5-nitrobenzonitrile
    • 2-[[4-[bis(2-hydroxyethyl)amino]phenyl]diazenyl]-5-nitrobenzonitrile
    • 54567-09-8
    • CCRIS 7414
    • DTXSID901031681
    • 2-((4-(Bis(2-hydroxyethyl)amino)phenyl)azo)-5-nitrobenzonitrile
    • SCHEMBL11717464
    • Inchi: InChI=1S/C17H17N5O4/c18-12-13-11-16(22(25)26)5-6-17(13)20-19-14-1-3-15(4-2-14)21(7-9-23)8-10-24/h1-6,11,23-24H,7-10H2
    • InChI Key: JOLCVJZULGERDC-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1N=NC2=C(C=C(C=C2)[N+](=O)[O-])C#N)N(CCO)CCO

Computed Properties

  • Exact Mass: 355.12821
  • Monoisotopic Mass: 355.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 637.5°C at 760 mmHg
  • Flash Point: 339.3°C
  • Refractive Index: 1.633
  • PSA: 135.35

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